Cas no 68374-35-6 (2-Propanol,1-(1H-indol-4-yloxy)-3-[(1-methylethyl)amino]-, (2R)-)

• Product Name: 2-Propanol,1-(1H-indol-4-yloxy)-3-[(1-methylethyl)amino]-, (2R)-
• CAS No: 68374-35-6
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 522671
• PubChem ID: 155030
• Update Time: 2025-04-19

2-Propanol,1-(1H-indol-4-yloxy)-3-[(1-methylethyl)amino]-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-(1H-indol-4-yloxy)-3-[(1-methylethyl)amino]-, (2R)-
• 2-Propanol, 1-(1H-indol-4-yloxy)-3-((1-methylethyl)amino)-, (R)-
• d-Pindolol
• NCGC00015786-12
• 68374-35-6
• (R)-pindolol
• DTXSID40218506
• NCGC00015786-05
• Tocris-0994
• PDSP2_001569
• CHEMBL1530633
• Lopac-P-0778
• NCGC00015786-04
• Q27121120
• (R)-(+)-pindolol
• (+)-pindolol
• NCGC00015786-01
• (2R)-1-(1H-indol-4-yloxy)-3-(isopropylamino)propan-2-ol
• NCGC00015786-02
• PD132358
• Lopac-P-152-Batch2
• (2R)-1-(1H-indol-4-yloxy)-3-((1-methylethyl)amino)-2-propanol
• NCGC00015786-03
• NCGC00016700-01
• CAS-13523-86-9
• Lopac-P-152
• PDSP1_001585
• SCHEMBL1157556
• CHEBI:48280
• (2R)-1-(1H-indol-4-yloxy)-3-[(propan-2-yl)amino]propan-2-ol
• NCGC00024925-01

• Inchi： 1S/C14H20N2O2/c1-10(2)16-8-11(17)9-18-14-5-3-4-13-12(14)6-7-15-13/h3-7,10-11,15-17H,8-9H2,1-2H3/t11-/m1/s1
• InChI Key： JZQKKSLKJUAGIC-LLVKDONJSA-N
• SMILES： O(C1=CC=CC2=C1C=CN2)C[C@@H](CNC(C)C)O

Computed Properties

• Exact Mass: 248.1526
• Monoisotopic Mass: 248.152478
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.3

Experimental Properties

• Density: 1.152
• Boiling Point: 457.1°C at 760 mmHg
• Flash Point: 230.3°C
• Refractive Index: 1.596
• PSA: 57.28